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Compound of Interest

Compound Name: Methyl 7(Z)-hexadecenoate

Cat. No.: B028981

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7(Z)-hexadecenoate, a monounsaturated fatty acid methyl ester, has garnered
increasing interest within the scientific community for its diverse biological activities and
potential therapeutic applications. This technical guide provides a comprehensive literature
review of the research conducted on Methyl 7(Z)-hexadecenoate, summarizing key findings,
experimental methodologies, and known mechanisms of action. This document is intended to
serve as an in-depth resource for researchers, scientists, and professionals involved in drug
development and related fields.

Chemical and Physical Properties

Methyl 7(Z)-hexadecenoate is structurally defined as the methyl ester of (Z)-7-hexadecenoic
acid.[1] Its fundamental properties are summarized in the table below.
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Property Value Source
Molecular Formula C17H3202 [1]
Molecular Weight 268.4 g/mol [1]
CAS Number 56875-67-3 [1]
IUPAC Name methyl (7Z)-hexadec-7-enoate [1]

Methyl cis-7-hexadecenoate,
Synonyms [1]
(2)-Methyl hexadec-7-enoate

Appearance Colorless to pale yellow liquid [2]

Odor Characteristic fatty odor [2]

o Soluble in organic solvents,
Solubility . o [2]
limited solubility in water

Biological Activities and Mechanisms of Action

Methyl 7(Z)-hexadecenoate has been identified as a metabolite in various organisms,
including plants, fungi, and algae.[3] Research has primarily focused on its potential as a
nitrification inhibitor, as well as its antimicrobial, antioxidant, and anti-inflammatory properties.

Nitrification Inhibition

Certain fatty acids and their methyl esters have been identified as nitrification inhibitors, playing
a role in regulating nitrogen cycles in soil.[4][5][6] These compounds can suppress the activity
of nitrifying bacteria, such as Nitrosomonas europaea, by blocking key enzymatic pathways like
ammonia monooxygenase (AMO) and hydroxylamine oxidoreductase (HAO).[5][7] While
specific quantitative data for Methyl 7(Z)-hexadecenoate is limited in the reviewed literature,
its structural similarity to other active fatty acid methyl esters suggests a comparable
mechanism of action.

Hypothesized Mechanism of Nitrification Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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